Cas no 866872-36-8 (N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866872-36-8
• MF: C₁₉H₁₉ClN₄O₂
• MW: 370.832762956619
• CID: 5901186
• PubChem ID: 2150311
• Update Time: 2025-06-26

N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyltriazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-
• 866872-36-8
• F1607-0319
• AKOS001884484
• N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H19ClN4O2/c1-11-7-12(2)9-15(8-11)24-13(3)18(22-23-24)19(25)21-16-10-14(20)5-6-17(16)26-4/h5-10H,1-4H3,(H,21,25)
• InChI Key： RIKGTNARTNACTN-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC(C)=C2)C(C)=C(C(NC2=CC(Cl)=CC=C2OC)=O)N=N1

Computed Properties

• Exact Mass: 370.1196536g/mol
• Monoisotopic Mass: 370.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

N-(5-Chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-36-8): A Comprehensive Overview

N-(5-Chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-36-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₉H₁₉ClN₄O₂, and it has a molecular weight of approximately 370.84 g/mol.

The synthesis of N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide typically involves a multi-step process, including the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction is part of the broader class of click chemistry reactions, which are known for their high efficiency and selectivity. The specific steps involved in the synthesis can vary depending on the starting materials and conditions used.

Recent studies have highlighted the potential therapeutic applications of N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been investigated for its antiviral properties. Research has demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes within host cells.

The pharmacokinetic properties of N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings suggest that it may be suitable for further development as an orally administered therapeutic agent.

Toxicity studies on N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide have indicated that it has a low toxicity profile at therapeutic doses. In vitro cytotoxicity assays have shown minimal cytotoxic effects on normal human cell lines. Additionally, in vivo toxicity studies in rodents have not revealed any significant adverse effects at doses up to 500 mg/kg.

The potential for drug-drug interactions with N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been evaluated. Preliminary data suggest that it does not significantly inhibit or induce major cytochrome P450 enzymes, which are responsible for metabolizing many drugs. This indicates that it may have a low risk of causing drug-drug interactions when used in combination with other medications.

In conclusion, N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-36-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antiviral properties make it an attractive candidate for further development in the treatment of various diseases. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for clinical use.